Cas no 15557-11-6 (Ethanaminium,N,N,N-trimethyl-2-(phosphonooxy)-, chloride, calcium salt (1:1:?))

• Product Name: Ethanaminium,N,N,N-trimethyl-2-(phosphonooxy)-, chloride, calcium salt (1:1:?)
• CAS No: 15557-11-6
• MF: C₅H₁₃CaClNO₄P
• MW: 257.6657807827
• CID: 172383
• PubChem ID: 20968
• Update Time: 2025-04-19

Ethanaminium,N,N,N-trimethyl-2-(phosphonooxy)-, chloride, calcium salt (1:1:?) Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,N,N,N-trimethyl-2-(phosphonooxy)-, chloride, calcium salt (1:1:?)
• Calcium chloride 2-(trimethylammonio)ethyl phosphate (1:1:1)
• calc
• Calcium phosphocholine chloride
• Calcium phosphocholine tetrahydrate
• Choline chloride O-(calcium phosphate)
• Choline, chloride, dihydrogen phosphate calcium (8CI)
• Choline, chloride, dihydrogen phosphate calcium, tetrahydrate
• Ethanaminium, N,N,N-trimethyl-2-(phosphonooxy)-, chloride calcium (9CI)
• Ethanaminium, N,N,N-trimethyl-2-(phosphonooxy)-, chloride calcium salt, tetrahydrate
• Phosphorylcholine calcium chloride
• Trans-colin
• P5994SX1EK
• EPAFOSFORIL
• ETHANAMINIUM, N,N,N-TRIMETHYL-2-(PHOSPHONOOXY)-, CHLORIDE, CALCIUM SALT (1:1:1)
• 4826-71-5
• UNII-P5994SX1EK
• PHOSPHORYLCHOLINE CALCIUM SALT [MI]
• Trimethyl(2-(phosphonooxy)ethyl)ammonium chloride, calcium salt (1:1)
• FOSFORYLCHOLINE CALCIUM
• BCP18134
• MERIVAL
• PHOSCHOLIN
• IPERCOLIN
• Calcium phosphorylcholine
• Phosphorylcholine chloride, calcium salt
• Phosphocholine Chloride Calcium Salt
• Choline, chloride, dihydrogen phosphate calcium
• PHOSPHORYLCHOLINE CALCIUM [WHO-DD]
• N,N,N-TRIMETHYL-2-(PHOSPHONOOXY)ETHANAMINIUM CHLORIDE CALCIUM SALT
• 15557-11-6
• PHOSPHORYLCHOLINE CALCIUM
• P0274
• AKOS015900426
• CALCIUM PHOSPHORYLCHOLINE CHLORIDE
• COLIFOS
• N,N,N-Trimethyl-2-(phosphonooxy)ethanaminium chloride xcalcium salt
• Choline, chloride, dihydrogen phosphate, calcium salt (1:1)
• SY046300
• CS-0021606
• Q27286216
• ISOCOLIN
• calcium phosphoryl choline chloride
• EINECS 225-403-0
• PANCHOLIN
• Ethanaminium, N,N,N-trimethyl-2-(phosphonooxy)-, chloride calcium
• COLINCALCIUM
• NS00099517
• ETHANAMINIUM, N,N,N-TRIMETHYL-2-(PHOSPHONOOXY)-, CHLORIDE, CALCIUM SALT
• 7-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-2-YLAMINE
• SCHEMBL7646155
• MEBOPHOS
• FT-0635453
• Phosphorylcholine calcium salt
• FOSFOCOLINA
• CHOLINE, CHLORIDE, DIHYDROGEN PHOSPHATE, CALCIUM SALT
• DTXSID601335812
• MFCD00011755
• Phosphorylcholine chloride calcium salt
• AMY40459
• FT-0673860
• calcium;2-(trimethylazaniumyl)ethyl phosphate;chloride
• EINECS 239-610-9
• J-650006

• Inchi： 1S/C5H14NO4P.Ca.ClH/c1-6(2,3)4-5-10-11(7,8)9;;/h4-5H2,1-3H3,(H-,7,8,9);;1H/q;+2;/p-2
• InChI Key： ICVPTJCCKTXCDT-UHFFFAOYSA-L
• SMILES： [Ca+2].[Cl-].P(=O)([O-])([O-])OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 256.989663
• Monoisotopic Mass: 256.989663
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.4

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 82.23000
• LogP: -2.31770